2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide
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Description
2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C20H19N7O5S and its molecular weight is 469.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Compounds with structural similarities have been synthesized and evaluated for various biological activities. For instance, derivatives of benzodifuranyl, triazines, and thiazolopyrimidines have been synthesized from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities due to their COX-2 inhibitory properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Another study focused on the design and synthesis of 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, which demonstrated appreciable anticancer activity against several cancer cell lines, highlighting the potential of such molecules in cancer therapy (Al-Sanea, Parambi, & Shaker et al., 2020).
Antimicrobial Effects
Research into novel thiazole derivatives, including molecules structurally related to the compound , has shown considerable antimicrobial effects against a variety of pathogenic microorganisms, suggesting their potential as new antimicrobial agents (Cankilic & Yurttaş, 2017). This aligns with the ongoing need for new treatments in the face of antibiotic resistance.
Radiosynthesis for Imaging Applications
Compounds within the same chemical family have been utilized in the development of selective radioligands for imaging translocator proteins (18 kDa) with positron emission tomography (PET), indicating the role of similar compounds in diagnostic imaging and potentially in the assessment of neuroinflammation (Dollé, Hinnen, & Damont et al., 2008).
Antitumor and Anti-inflammatory Agents
The synthesis of novel pyrazolopyrimidines derivatives has shown promising results as anticancer and anti-5-lipoxygenase agents, underscoring the potential therapeutic applications of such compounds in treating cancer and inflammatory diseases (Rahmouni, Souiei, & Belkacem et al., 2016).
Properties
IUPAC Name |
2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N7O5S/c1-11-6-15(26-32-11)22-18(29)10-33-20-25-24-16(7-12-8-17(28)23-19(30)21-12)27(20)13-4-3-5-14(9-13)31-2/h3-6,8-9H,7,10H2,1-2H3,(H,22,26,29)(H2,21,23,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YASVCGIHFOXSCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)CSC2=NN=C(N2C3=CC(=CC=C3)OC)CC4=CC(=O)NC(=O)N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N7O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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